![molecular formula C20H25N3O2 B4402164 1-(4-isobutoxybenzoyl)-4-(2-pyridinyl)piperazine](/img/structure/B4402164.png)
1-(4-isobutoxybenzoyl)-4-(2-pyridinyl)piperazine
Overview
Description
1-(4-isobutoxybenzoyl)-4-(2-pyridinyl)piperazine, also known as IPP, is a chemical compound that has been extensively studied for its potential application in scientific research. IPP belongs to the class of piperazine derivatives, which have been shown to exhibit a wide range of biological activities, including antipsychotic, anxiolytic, and antidepressant effects.
Mechanism of Action
The exact mechanism of action of 1-(4-isobutoxybenzoyl)-4-(2-pyridinyl)piperazine is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. By blocking the activity of dopamine in certain areas of the brain, this compound may help to reduce symptoms of psychosis and schizophrenia. At the same time, its agonist activity at the 5-HT1A receptor may help to alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects
In addition to its effects on the brain, this compound has also been shown to have a number of biochemical and physiological effects. For example, it has been shown to inhibit the growth of cancer cells in vitro, suggesting that it may have potential as an anticancer agent. It has also been shown to have antioxidant properties, which could help to protect against oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(4-isobutoxybenzoyl)-4-(2-pyridinyl)piperazine in lab experiments is its well-established synthesis method and its relatively low cost compared to other compounds with similar biological activities. However, one limitation is that it has only been studied in animal models, and more research is needed to determine its safety and efficacy in humans.
Future Directions
There are several future directions for research on 1-(4-isobutoxybenzoyl)-4-(2-pyridinyl)piperazine. One area of interest is its potential as a therapeutic agent for the treatment of neurological disorders such as schizophrenia and depression. Further studies are needed to determine its safety and efficacy in humans. Another area of interest is its potential as an anticancer agent. More research is needed to determine its mechanism of action and its potential for use in cancer therapy. Additionally, this compound could be studied for its potential as an antioxidant and anti-inflammatory agent, as well as its effects on other physiological systems such as the immune system.
Scientific Research Applications
1-(4-isobutoxybenzoyl)-4-(2-pyridinyl)piperazine has been studied extensively for its potential application in scientific research. One of the main areas of interest is its potential as a therapeutic agent for the treatment of neurological disorders such as schizophrenia and depression. This compound has been shown to exhibit antipsychotic and antidepressant effects in animal models, suggesting that it may be a promising candidate for further development.
properties
IUPAC Name |
[4-(2-methylpropoxy)phenyl]-(4-pyridin-2-ylpiperazin-1-yl)methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O2/c1-16(2)15-25-18-8-6-17(7-9-18)20(24)23-13-11-22(12-14-23)19-5-3-4-10-21-19/h3-10,16H,11-15H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUBXKQCETZRTOQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC=N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.